Cas no 1447944-17-3 (1-(oxan-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(oxan-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1447944-17-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 2111464
• PubChem ID: 68653586
• Update Time: 2025-05-22

1-(oxan-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydro-2H-pyran-4-yl)Cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 1-(tetrahydro-2H-pyran-4-yl)
• 1-(oxan-4-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H14O3/c10-8(11)9(3-4-9)7-1-5-12-6-2-7/h7H,1-6H2,(H,10,11)
• InChI Key： SRYVPEYICKYUPP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.7

Additional information on 1-(oxan-4-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(oxan-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1447944-17-3)

1-(oxan-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1447944-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclopropane ring fused with a tetrahydro-2H-pyran (oxane) moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and protease-targeting therapeutics, aligning with the growing demand for precision medicine.

The compound’s carboxylic acid functional group enhances its reactivity, enabling facile derivatization for applications in peptide mimetics and metal-organic frameworks (MOFs). Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties of lead compounds, a critical focus area in modern pharmacology. With the rise of AI-driven drug design, 1-(oxan-4-yl)cyclopropane-1-carboxylic acid is frequently referenced in computational chemistry workflows for molecular docking simulations, addressing the industry’s push for faster, cost-effective R&D.

From an industrial perspective, this compound is valued for its stability under standard storage conditions and compatibility with green chemistry protocols. Manufacturers emphasize its use in catalytic asymmetric synthesis, a trending topic in sustainable chemistry forums. Environmental concerns have also spurred interest in its biodegradability profile, with preliminary data suggesting low ecotoxicity—a key consideration for EPA and REACH compliance.

Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize 1-(oxan-4-yl)cyclopropane-1-carboxylic acid, ensuring high purity for critical applications. The compound’s logP and pKa values are frequently queried in chemical databases, reflecting user interest in its physicochemical behavior. These metrics are vital for formulators working on lipid-based drug delivery systems, a hot topic in nanomedicine.

In agrochemicals, the derivative potential of 1-(oxan-4-yl)cyclopropane-1-carboxylic acid is being explored for plant growth regulators and herbicide safeners, aligning with the global shift toward sustainable agriculture. Patent filings reveal its incorporation into novel formulations designed to reduce environmental persistence while maintaining efficacy, addressing regulatory pressures on conventional pesticides.

Supply chain dynamics for this compound are influenced by its niche applications, with suppliers often highlighting GMP-grade availability for preclinical studies. The pharmaceutical excipient market also shows tentative interest, given its potential as a co-crystal former to enhance API solubility—a recurring challenge in formulation science.

Future research directions may focus on expanding its utility in bioconjugation techniques and click chemistry reactions, both pivotal in antibody-drug conjugate (ADC) development. As the scientific community prioritizes structure-activity relationship (SAR) studies, CAS No. 1447944-17-3 is poised to remain a compound of interest for multidisciplinary innovation.